
Protocol for Spiking Metolachlor-d11 in
Environmental Samples

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Metolachlor-d11

CAS No.: 1632119-30-2

Cat. No.: B15553620

Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Metolachlor is a widely used herbicide, and its presence in environmental samples is a

significant concern. Accurate quantification of Metolachlor in complex matrices such as soil,

water, and sediment is crucial for environmental monitoring and risk assessment. The use of a

stable isotope-labeled internal standard, such as Metolachlor-d11, is a well-established

analytical technique to improve the accuracy and precision of these measurements. This

document provides a detailed protocol for the preparation of Metolachlor-d11 standard

solutions and the procedure for spiking environmental samples.

Data Presentation
A summary of typical quantitative data for the analysis of Metolachlor using a deuterated

internal standard is presented below. Please note that specific performance metrics can vary

depending on the laboratory, instrumentation, and matrix characteristics.
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Parameter Water Soil Sediment

Typical Spiking

Concentration
0.1 - 10 µg/L 10 - 100 µg/kg 10 - 100 µg/kg

Recovery (%) 90 - 110% 80 - 120% 75 - 115%

Limit of Detection

(LOD)
0.01 - 0.1 µg/L 0.1 - 1 µg/kg 0.2 - 2 µg/kg

Limit of Quantification

(LOQ)
0.05 - 0.5 µg/L 0.5 - 5 µg/kg 1 - 10 µg/kg

Experimental Protocols
This section details the necessary steps for preparing Metolachlor-d11 standards and spiking

them into various environmental samples.

Materials and Reagents
Metolachlor-d11 certified reference material

Methanol (HPLC or pesticide residue grade)

Deionized water (18 MΩ·cm)

Volumetric flasks (Class A)

Micropipettes and tips

Vortex mixer

Analytical balance

Preparation of Metolachlor-d11 Standard Solutions
1. Primary Stock Solution (100 µg/mL):

Accurately weigh approximately 10 mg of Metolachlor-d11 standard into a 100 mL

volumetric flask.
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Dissolve the standard in methanol and bring the volume to the mark.

Stopper the flask and mix thoroughly.

This primary stock solution should be stored at -20°C in an amber glass vial.

2. Intermediate Stock Solution (10 µg/mL):

Pipette 10 mL of the 100 µg/mL primary stock solution into a 100 mL volumetric flask.

Dilute to the mark with methanol.

Mix the solution thoroughly.

Store at 4°C in an amber glass vial.

3. Working Spiking Solution (1 µg/mL):

Pipette 10 mL of the 10 µg/mL intermediate stock solution into a 100 mL volumetric flask.

Dilute to the mark with methanol.

This working solution is used to spike the environmental samples. Store at 4°C and prepare

fresh as needed for each batch of samples.

Sample Spiking Procedures
1. Water Samples:

For a 100 mL water sample, add 100 µL of the 1 µg/mL working spiking solution to achieve a

final concentration of 1 µg/L.

The spiking volume can be adjusted to achieve the desired final concentration based on the

expected levels of Metolachlor in the samples.

Immediately after spiking, cap the sample container and vortex for at least 30 seconds to

ensure thorough mixing.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the spiked sample to equilibrate for at least 30 minutes at room temperature before

proceeding with extraction.

2. Soil and Sediment Samples:

Weigh approximately 10 g of the homogenized soil or sediment sample into an appropriate

extraction vessel.

Add 100 µL of the 1 µg/mL working spiking solution directly onto the sample. This will result

in a concentration of 10 µg/kg.

The spiking volume can be adjusted based on the sample weight and desired final

concentration.

Thoroughly mix the spiked sample using a vortex mixer or by vigorous shaking for at least 1

minute to ensure even distribution of the internal standard.

Allow the spiked sample to equilibrate for at least 1 hour at room temperature before

extraction. This allows for the interaction of the internal standard with the sample matrix.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for spiking environmental samples with

Metolachlor-d11 and subsequent analysis.
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Standard Preparation

Sample Handling

Spiking Procedure AnalysisPrimary Stock (100 µg/mL) Intermediate Stock (10 µg/mL)
Dilute 1:10

Working Spiking Solution (1 µg/mL)
Dilute 1:10

Spike with Metolachlor-d11
Working Solution

Collect Environmental Sample
(Water, Soil, Sediment) Homogenize Sample

Equilibrate Sample Extraction Extract Cleanup
(e.g., SPE) LC-MS/MS or GC-MS Analysis Data Processing & Quantification
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To cite this document: BenchChem. [Protocol for Spiking Metolachlor-d11 in Environmental
Samples]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553620/docs#protocol-for-spiking-metolachlor-
d11-in-environmental-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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